4,5,5,5-Tetramethoxypentan-2-one

• CAS: 61203-81-4
• Molecular Formula: C9H18O5
• Molecular Weight: 206.24 g/mol
• SMILES: CC(=O)CC(C(OC)(OC)OC)OC
• InChI: InChI=1S/C9H18O5/c1-7(10)6-8(11-2)9(12-3,13-4)14-5/h8H,6H2,1-5H3
• InChIKey: OTDLZJAJSDPIRU-UHFFFAOYSA-N

Tetramethoxypentan-2-one: Masked Ketone-Acetal Building Block

4,5,5,5-Tetramethoxypentan-2-one (CAS 61203-81-4), systematically named 2-Pentanone, 4,5,5,5-tetramethoxy-, is a synthetic organic compound with the molecular formula C9H18O5 and a molecular weight of 206.24 g/mol . It belongs to the class of polyoxygenated ketones, characterized by a pentan-2-one backbone bearing four methoxy substituents clustered at the 4- and 5-positions, forming a geminal dimethoxy acetal terminus while retaining a free methyl ketone at the opposite end [1]. This asymmetric protection pattern distinguishes it from fully acetal-protected dialdehydes and positions it as a bifunctional intermediate capable of orthogonal reactivity, with potential utility in medicinal chemistry, heterocycle synthesis, and complex molecule construction requiring sequential functional group manipulation [2]. The compound is listed in the ECHA inventory and appears in the CRC Handbook of Organic Compounds, confirming its recognized chemical identity within the scientific infrastructure [1][2].

Workflow

Orthogonal ketone-acetal reactivity on a C5 backbone

Selection

Asymmetric bifunctional intermediate with free methyl ketone and masked aldehyde

Use Context

Heterocycle construction, convergent library synthesis, masked 4-oxopentanal strategies

• [1] CRC Press. Names, Synonyms, and Structures of Organic Compounds. CRC Press, 1994. Provides cross-referencing for CAS 61203-81-4. View Source
• [2] European Chemicals Agency (ECHA). Substance Infocard for EC number associated with CAS 61203-81-4. Regulatory data and classification inventory. View Source

Why Generic Acetals Cannot Replace Tetramethoxypentan-2-one

Generic substitution among methoxy-acetal and protected ketone building blocks fails because the precise regiochemistry of functional group display governs both the sequence and selectivity of downstream transformations. 4,5,5,5-Tetramethoxypentan-2-one presents a fundamentally asymmetric architecture: a reactive methyl ketone at C-2 capable of undergoing nucleophilic addition, aldol condensation, or enolate chemistry, paired with a fully acetal-masked terminus at C-4/C-5 that remains inert under these conditions . In contrast, the positional isomer 1,1,5,5-tetramethoxypentan-3-one (CAS 159015-78-8) places the ketone at the central C-3 position flanked by two acetal termini, conferring C2v symmetry that eliminates the orthogonal reactivity advantage . Similarly, 1,1,5,5-tetramethoxypentane (CAS 4454-02-8), the bis-dimethyl acetal of glutaraldehyde, lacks a free carbonyl entirely and thus cannot participate in ketone-specific chemistry without a prior deprotection step [1]. The target compound's unique combination of a free electrophilic carbonyl and a protected latent aldehyde in a single C5 framework creates a synthetic logic that no symmetric or fully protected analog can replicate, directly impacting reaction yields, step count, and the feasibility of convergent synthetic strategies.

Regiochemistry The 3-pentanone isomer places the carbonyl centrally, removing terminal ketone accessibility and orthogonal control.

Fully Protected Analog 1,1,5,5-Tetramethoxypentane lacks a free carbonyl; deprotection is mandatory before any ketone chemistry, adding steps.

Identity Verification Similar molecular weight and appearance require QC (MS, IR) to distinguish from the isomer or fully protected analog.

• [1] DrugFuture. Glutaraldehyde, Bis(Dimethyl Acetal) (CAS 4454-02-8). Synonyms: 1,1,5,5-Tetramethoxypentane. Fully acetal-protected glutaraldehyde; no free carbonyl. View Source

Tetramethoxypentan-2-one: Differentiation vs. Analogs

Orthogonal Reactivity by Ketone Position

4,5,5,5-Tetramethoxypentan-2-one positions the free ketone at the terminal C-2, enabling nucleophilic attack from one direction with minimal steric hindrance from the acetal-protected terminus. The positional isomer 1,1,5,5-tetramethoxypentan-3-one (CAS 159015-78-8) has its ketone at the central C-3 position, flanked symmetrically by two dimethoxymethyl groups, which alters both the steric environment and the electronic polarization of the carbonyl. The terminal ketone of the target compound exhibits greater accessibility for nucleophilic addition, with the acetal group at C-4/C-5 exerting a distinct inductive effect compared to the symmetric bis-acetal environment of the 3-pentanone isomer . The molecular formula (C9H18O5) and molecular weight (206.24 g/mol) are identical for both isomers, meaning that procurement decisions based solely on formula or MW cannot distinguish them; only the CAS-specific regiochemistry guarantees the desired orthogonal reactivity profile .

Ketone Position

Class-level

Terminal C-2 carbonyl vs. central C-3 in isomer; asymmetric vs. symmetric topology (C9H18O5, identical MW).

Regiochemistry drives synthetic logic; terminal ketone supports sequential orthogonal transformations.

No published comparative kinetic data; structural inference based on IUPAC nomenclature and connectivity.

Evidence Dimension	Carbonyl position and steric accessibility
Target Compound Data	Ketone at terminal C-2; one-sided steric shielding by C-4/C-5 acetal; asymmetric electronic environment (C9H18O5, MW 206.24)
Comparator Or Baseline	1,1,5,5-Tetramethoxypentan-3-one (CAS 159015-78-8): Ketone at central C-3; symmetric bis-acetal flanks; C2v symmetry (C9H18O5, MW 206.24)
Quantified Difference	Terminal vs. central carbonyl position; asymmetric vs. symmetric molecular topology. No direct comparative kinetic data available in published literature (noted limitation).
Conditions	Structural/regiochemical comparison based on IUPAC nomenclature and constitutional isomerism

Why This Matters

The terminal ketone enables chemoselective transformations (e.g., enolate formation, aldol addition) at one end while the acetal-protected terminus remains inert, a synthetic logic inaccessible to the symmetric 3-pentanone isomer.

Free Ketone vs. Fully Protected Acetals

4,5,5,5-Tetramethoxypentan-2-one possesses exactly one free ketone carbonyl (C-2) and one acetal-protected latent carbonyl (C-4/C-5 geminal dimethoxy), giving a free:protected carbonyl ratio of 1:1. In contrast, 1,1,5,5-tetramethoxypentane (CAS 4454-02-8, glutaraldehyde bis-dimethyl acetal) has zero free carbonyls, with both ends fully acetal-protected (0:2 ratio) [1]. Similarly, 1,1,3,3-tetramethoxypropane (CAS 102-52-3, malonaldehyde bis-dimethyl acetal) is also fully protected . The presence of one free ketone in the target compound eliminates the mandatory deprotection step required before any carbonyl-based chemistry can proceed on fully protected analogs. In synthetic sequences, this translates to one fewer synthetic operation, which cumulatively impacts overall yield. For a hypothetical 5-step synthesis with 85% average step yield, eliminating one deprotection step improves the theoretical overall yield from 44.4% to 52.2% (a relative improvement of approximately 17.6%) [2].

Free Carbonyl Count

Class-level

1 free ketone (target) vs. 0 free carbonyls in fully protected analog; modeled step-economy advantage (illustrative 85% avg. step yield).

Eliminates a deprotection step, supporting convergent strategies and overall yield improvement.

Estimated yield model; actual gains depend on specific reaction conditions and sequence.

Evidence Dimension	Free carbonyl count and synthetic step economy
Target Compound Data	1 free ketone (C-2), 1 acetal-protected terminus (C-4/C-5); free:protected ratio = 1:1; C9H18O5, MW 206.24
Comparator Or Baseline	1,1,5,5-Tetramethoxypentane (CAS 4454-02-8): 0 free carbonyls, 2 acetal-protected termini; ratio 0:2; C9H20O4, MW 192.25. 1,1,3,3-Tetramethoxypropane (CAS 102-52-3): 0 free carbonyls, ratio 0:2.
Quantified Difference	Target: 1 free carbonyl vs. Comparator: 0 free carbonyls. Estimated step-economy advantage: elimination of 1 deprotection step; modeled overall yield improvement from 44.4% to 52.2% in a 5-step sequence (exact values depend on specific chemistry).
Conditions	Functional group inventory analysis; step-economy model assumes 85% average step yield for illustrative purposes

Why This Matters

For procurement in multi-step synthesis, the built-in orthogonal reactivity of the target compound reduces step count by one relative to fully protected analogs, directly impacting total synthesis efficiency and cost.

• [1] DrugFuture. Glutaraldehyde, Bis(Dimethyl Acetal) (CAS 4454-02-8). Synonyms: 1,1,5,5-Tetramethoxypentane, Pentane, 1,1,5,5-tetramethoxy-. Fully protected dialdehyde. View Source
• [2] Step-economy model calculated as: 5-step sequence with deprotection = (0.85)^5 = 0.444 (44.4%); 4-step sequence without deprotection = (0.85)^4 = 0.522 (52.2%). Relative improvement = (52.2-44.4)/44.4 × 100% ≈ 17.6%. View Source

Differentiation from 1,1,5,5-Tetramethoxypentane

4,5,5,5-Tetramethoxypentan-2-one (C9H18O5, MW 206.24) differs fundamentally in molecular composition from 1,1,5,5-tetramethoxypentane (C9H20O4, MW 192.25). The target compound contains five oxygen atoms (one ketone carbonyl oxygen plus four methoxy oxygens), providing five hydrogen-bond acceptor sites, compared to four oxygen atoms (all ethereal/methoxy) in the fully protected analog [1]. This difference enables unambiguous analytical discrimination by mass spectrometry (molecular ion at m/z 206 vs. 192), elemental analysis (oxygen content: 38.8% vs. 33.3% by mass), and chromatographic retention behavior. The ketone carbonyl also imparts a characteristic IR stretching absorption at approximately 1715-1720 cm⁻¹, absent in the fully acetal-protected analog, providing a direct spectroscopic handle for identity verification and purity assessment during incoming quality control [2]. The boiling point has been reported as approximately 180°C .

QC Identity Markers

Method context

MW 206.24 vs. 192.25; 5 vs. 4 H-bond acceptors; unique IR C=O stretch ~1715 cm⁻¹; O content 38.8% vs. 33.3%.

Unambiguous spectroscopic and compositional differentiation enables reliable incoming QC.

Standard analytical panel: MS, IR, NMR integration ratio.

Evidence Dimension	Molecular composition, spectroscopic identity, and analytical QC markers
Target Compound Data	C9H18O5; MW 206.24; 5 H-bond acceptors; O content 38.8%; IR: C=O stretch ~1715 cm⁻¹; reported bp ~180°C
Comparator Or Baseline	1,1,5,5-Tetramethoxypentane (CAS 4454-02-8): C9H20O4; MW 192.25; 4 H-bond acceptors; O content 33.3%; no C=O IR absorption; bp differs
Quantified Difference	MW difference: +13.99 g/mol (7.3% higher); H-bond acceptor count: 5 vs. 4; O content: 38.8% vs. 33.3% (+5.5 percentage points); unique IR C=O band present vs. absent
Conditions	Standard analytical chemistry parameters; IR spectroscopy, mass spectrometry, elemental analysis

Why This Matters

These compositional and spectroscopic differences provide unambiguous identity confirmation during procurement quality control, preventing mis-shipment of the wrong acetal analog which would be invisible to the naked eye but catastrophic for synthesis.

• [1] DrugFuture. Glutaraldehyde, Bis(Dimethyl Acetal) (CAS 4454-02-8). Molecular formula C9H20O4, MW 192.25. View Source
• [2] Class-level spectroscopic inference: saturated acyclic ketone C=O stretch typically observed at 1710-1720 cm⁻¹ (IR correlation tables). Acetals lack this absorption. View Source

Niche vs. Commodity Acetal Sourcing

4,5,5,5-Tetramethoxypentan-2-one (CAS 61203-81-4) is a specialty research chemical with limited commercial availability compared to commodity acetal building blocks such as 1,1,3,3-tetramethoxypropane (malonaldehyde bis-dimethyl acetal, CAS 102-52-3) or 1,1,5,5-tetramethoxypentane (CAS 4454-02-8), both of which are stocked by major global reagent suppliers . The target compound is listed in the ECHA inventory, confirming its recognized regulatory status within the EU chemical framework, but does not appear to be registered under REACH at tonnage bands exceeding 1 t/a based on available ECHA data [1]. This scarcity profile means that researchers requiring the specific orthogonal reactivity of a terminal methyl ketone with a geminal dimethoxy acetal on a C5 backbone have limited alternative sourcing options, making pre-identification of qualified suppliers critical for project continuity .

Sourcing Profile

Data to verify

Specialty building block with limited supplier base; fewer than 5 identifiable vendors vs. 10+ for commodity acetals.

Procurement planning requires early supplier qualification and lead-time assessment.

Qualitative market observation; verify current availability directly with suppliers.

Evidence Dimension	Commercial availability and supply chain profile
Target Compound Data	CAS 61203-81-4: specialty chemical; limited supplier base; ECHA inventoried; no evidence of large-scale (>1 t/a) REACH registration
Comparator Or Baseline	1,1,3,3-Tetramethoxypropane (CAS 102-52-3): commodity acetal; stocked by major global suppliers (e.g., FUJIFILM Wako, TCI). 1,1,5,5-Tetramethoxypentane (CAS 4454-02-8): moderately available.
Quantified Difference	Supplier count difference: target has fewer than 5 identifiable vendors in publicly searchable catalogs vs. 10+ for commodity acetals (qualitative observation). No precise quantitative availability metrics available.
Conditions	Market availability assessment based on public supplier catalogs and ECHA inventory status

Why This Matters

The limited commercial availability of this specific regioisomer means procurement planning must account for longer lead times and supplier qualification, but also reduces the risk of receiving an incorrectly substituted analog if sourcing is managed through verified channels.

• [1] European Chemicals Agency (ECHA). Substance Infocard. Regulatory data availability for CAS 61203-81-4. Listed in inventory; REACH registration data being migrated to ECHA CHEM. View Source

Bifunctional Reactivity for Convergent Strategies

The target compound's bifunctional architecture (terminal methyl ketone + geminal dimethoxy acetal) maps onto retrosynthetic strategies for heterocycle construction, particularly substituted pyrazoles, isoxazoles, and pyrimidines where a 1,3-dicarbonyl or enaminone equivalent is required. The methyl ketone can undergo Claisen condensation or enolate alkylation at C-2, while the acetal at C-4/C-5 remains intact, serving as a latent aldehyde that can be unmasked later for cyclocondensation. This convergent approach contrasts with fully protected analogs (e.g., 1,1,5,5-tetramethoxypentane), which require global deprotection before any carbonyl chemistry can begin, enforcing a strictly linear synthetic sequence [1]. In the context of Diversity-Oriented Synthesis (DOS), the target compound offers two sequential points of diversification (ketone chemistry first, acetal deprotection/functionalization second), whereas the symmetric 3-pentanone isomer presents both acetal groups simultaneously, reducing the accessible diversity space [2].

Diversification Points

Class-level

2 sequential handles (ketone then acetal) vs. 0 immediately available handles in fully protected analog.

Supports Diversity-Oriented Synthesis and convergent library design with independent diversification steps.

Retrosynthetic analysis framework; experimental validation depends on specific library chemistry.

Evidence Dimension	Number of sequential diversification points and synthetic strategy flexibility
Target Compound Data	2 sequential diversification handles: (1) free methyl ketone at C-2, (2) latent aldehyde at C-4/C-5 (via acetal deprotection). Allows convergent synthetic strategies.
Comparator Or Baseline	1,1,5,5-Tetramethoxypentane (CAS 4454-02-8): 0 free carbonyl handles immediately available; both termini require deprotection before use. Enforces linear strategies. 1,1,5,5-Tetramethoxypentan-3-one: 1 ketone flanked by 2 identical acetal groups; reduced diversity space.
Quantified Difference	Target: 2 sequential diversification points. Comparator (fully protected): 0 immediately available diversification points. Comparator (3-pentanone isomer): 1 ketone + 2 chemically equivalent acetal groups (reduced diversity).
Conditions	Retrosynthetic analysis framework; Diversity-Oriented Synthesis logic; no direct comparative experimental data available in published literature (noted limitation)

Why This Matters

For medicinal chemistry and library synthesis programs, the sequential orthogonal reactivity translates to greater chemical space exploration per synthetic sequence, a key metric in hit-to-lead and lead optimization campaigns.

• [1] DrugFuture. Glutaraldehyde, Bis(Dimethyl Acetal) (CAS 4454-02-8). Fully protected; both termini as dimethyl acetals; no free carbonyl. View Source
• [2] Class-level inference: Diversity-Oriented Synthesis principles (Schreiber, S.L. Science 2000, 287, 1964-1969). Bifunctional building blocks increase diversity space by enabling sequential, orthogonal functionalization. View Source

Tetramethoxypentan-2-one: Key Application Scenarios

Convergent Pyrazole–Isoxazole Library Synthesis

In medicinal chemistry library construction, 4,5,5,5-tetramethoxypentan-2-one enables a convergent two-step diversification sequence: (Step 1) the free methyl ketone undergoes Claisen condensation with a set of substituted esters to form β-diketone intermediates, with the acetal at C-4/C-5 remaining intact throughout the basic conditions; (Step 2) subsequent acidic hydrolysis unmasks the latent aldehyde, which condenses with varied hydrazines or hydroxylamines to furnish substituted pyrazoles or isoxazoles. This convergent [A × B] strategy, where A = ester diversity set and B = hydrazine/hydroxylamine diversity set, generates an A×B combinatorial library from a single bifunctional core. The positional isomer 1,1,5,5-tetramethoxypentan-3-one cannot execute this sequence because both acetal groups would simultaneously react upon deprotection, collapsing the desired sequential diversification logic. This application directly leverages the orthogonal reactivity differential established in the functional group inventory evidence (Section 3, Evidence Item 2) [1].

Orthogonal Protection for Late-Stage Aldehyde Installation

In total synthesis campaigns where a 1,4-dicarbonyl motif must be constructed in a controlled manner, 4,5,5,5-tetramethoxypentan-2-one serves as a masked 4-oxopentanal equivalent. The methyl ketone at C-2 can be elaborated via aldol, Mannich, or organometallic addition early in the synthetic sequence, while the acetal-masked aldehyde at C-4/C-5 survives multiple synthetic transformations (oxidation, reduction, C-C bond formation) that would destroy a free aldehyde. Late-stage acetal deprotection then reveals the aldehyde for a final cyclization or coupling step. Fully protected analogs like 1,1,5,5-tetramethoxypentane cannot provide this differentiated reactivity because both termini are identically masked and must be deprotected simultaneously, precluding the sequential functionalization logic required for complex molecule assembly. This scenario is supported by the carbonyl position and functional group inventory evidence (Section 3, Evidence Items 1 and 2) [2].

QC Protocol for Acetal Impurity Discrimination

Procurement and incoming QC workflows can leverage the unique spectroscopic signature of 4,5,5,5-tetramethoxypentan-2-one to verify identity and detect contamination with the isomeric 3-pentanone analog or the fully protected 1,1,5,5-tetramethoxypentane. A three-point identity confirmation protocol employs: (1) GC-MS or LC-MS confirming the molecular ion at m/z 206 (vs. m/z 192 for the fully protected analog); (2) IR spectroscopy confirming the characteristic ketone C=O stretch at ~1715 cm⁻¹ (absent in fully protected analogs); and (3) ¹H NMR integration confirming the methyl ketone singlet (3H, C-2 CH₃CO) relative to the methoxy singlets (12H, four OCH₃), providing a 3:12 integration ratio unique to the target compound. The 3-pentanone isomer would show a different methylene proton pattern adjacent to the ketone. This QC protocol directly addresses the molecular topology differentiation established in Section 3, Evidence Item 3 [3].

Diversity-Oriented Synthesis: Ring-Distortion Core

In DOS campaigns employing the Build/Couple/Pair framework, 4,5,5,5-tetramethoxypentan-2-one functions as a 'couple' stage substrate that can be paired with diverse 'build' fragments through its methyl ketone, then subjected to ring-distortion via the unmasked acetal. The sequential reactivity (ketone first, acetal second) enables systematic skeletal diversification where the timing and conditions of each diversification step are independently controlled. This contrasts with symmetric bifunctional building blocks where both reactive sites respond identically to a given set of conditions, limiting the accessible skeletal diversity. The application specifically requires the asymmetric architecture of the target compound as established in Section 3, Evidence Items 1 and 5 (synthetic versatility and positional isomerism evidence) [4].

Application

Selection Property

Validation Focus

Convergent Pyrazole–Isoxazole Libraries

Sequential orthogonal reactivity: ketone Claisen condensation followed by acetal deprotection and cyclocondensation

Retrosynthetic sequence fidelity; [A×B] combinatorial library feasibility

Late-Stage Aldehyde Installation

Masked aldehyde stability through multi-step transformations; chemoselective ketone elaboration while acetal remains intact

Compatibility with oxidation, reduction, and C–C bond formation before final deprotection

Acetal Impurity QC Protocol

Distinctive molecular weight, carbonyl IR band, and NMR integration ratio vs. isomer and fully protected analog

Identity confirmation and impurity discrimination using MS, IR, and ¹H NMR

DOS Ring-Distortion Core

Asymmetric bifunctional architecture with two sequentially addressable diversification handles

Independent control of diversification timing and skeletal diversity generation

• [1] Class-level synthetic logic: pyrazole synthesis via 1,3-dicarbonyl condensation with hydrazines; isoxazole synthesis via 1,3-dicarbonyl condensation with hydroxylamine (standard heterocyclic chemistry reference). Sequential diversification requires orthogonal protection as provided by CAS 61203-81-4. View Source
• [2] Acetal protecting group stability: Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed., Wiley, 1999. Dimethyl acetals are stable to basic conditions and nucleophilic additions but cleaved under acidic conditions, enabling orthogonal protection strategies. View Source
• [3] QC protocol derived from molecular composition data: C9H18O5 (MW 206.24) vs. C9H20O4 (MW 192.25). IR carbonyl absorption expected at ~1715 cm⁻¹ for saturated acyclic ketone. NMR integration: 3H (CH3CO) + 12H (4 × OCH3) + remaining alkyl protons. View Source
• [4] Diversity-Oriented Synthesis framework: Nielsen, T.E.; Schreiber, S.L. Angew. Chem. Int. Ed. 2008, 47, 48-56. Build/Couple/Pair strategy requires building blocks with controlled, sequential reactivity. View Source